Cas no 1057393-91-5 (7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1057393-91-5
• MF: C₁₀H₉F₃IN₃
• MW: 355.098244428635
• CID: 3167212
• PubChem ID: 59320149
• Update Time: 2025-05-22

7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 1057393-91-5
• OSTGAIHDAOFVER-UHFFFAOYSA-N
• 7-iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine
• SCHEMBL3614522
• 7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C10H9F3IN3/c1-9(2,10(11,12)13)8-16-15-7-5-6(14)3-4-17(7)8/h3-5H,1-2H3
• InChI Key： OSTGAIHDAOFVER-UHFFFAOYSA-N
• SMILES： IC1C=CN2C(C=1)=NN=C2C(C)(C)C(F)(F)F

Computed Properties

• Exact Mass: 354.97933Da
• Monoisotopic Mass: 354.97933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine

7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine: A Comprehensive Overview

7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1057393-91-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodo-substituted triazolopyridine derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. The presence of both iodine and trifluoromethyl groups enhances its reactivity and potential applications in drug discovery.

The compound belongs to the class of triazolopyridines, which are widely studied for their diverse biological activities. Researchers are particularly interested in its role as a building block for medicinal chemistry, especially in the development of kinase inhibitors and antiviral agents. Its CAS number 1057393-91-5 is frequently searched in scientific databases, reflecting its importance in modern synthetic chemistry.

One of the key advantages of 7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine is its versatility in cross-coupling reactions. The iodo substituent at the 7-position allows for efficient palladium-catalyzed coupling, enabling the introduction of various functional groups. This property is highly valued in the synthesis of complex molecules for drug development.

In recent years, the demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in this molecule contributes to these desirable properties, making it a hotspot in pharmaceutical research. Its applications extend to agrochemicals, where it serves as a precursor for novel pesticides with improved efficacy.

The synthesis of 7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine typically involves multi-step reactions, starting from readily available pyridine derivatives. Advanced purification techniques, such as column chromatography and recrystallization, are employed to ensure high purity, which is critical for research and industrial applications.

From a commercial perspective, this compound is supplied by several specialty chemical manufacturers. Its CAS 1057393-91-5 is often listed in catalogs alongside similar triazolopyridine derivatives, catering to the needs of academic and industrial researchers. The growing interest in fluorinated heterocycles has further boosted its market relevance.

In conclusion, 7-Iodo-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine represents a promising compound with broad applications in medicinal and agrochemical sciences. Its unique structural attributes and reactivity profile make it a valuable tool for chemists exploring new bioactive molecules. As research continues to uncover its potential, this compound is expected to remain a key player in the field of heterocyclic chemistry.